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For researchers, scientists, and professionals in drug development, the ability to monitor
oxygen levels in real-time is often critical. The response time of an optical oxygen sensor—its
speed in detecting changes in oxygen concentration—is a key performance indicator that can
significantly impact experimental outcomes. This guide provides an objective comparison of
response times for various optical oxygen sensors, supported by a detailed experimental
protocol for independent verification.

Understanding Response Time: The t90 Value

The most common metric for sensor speed is the t90 response time. This value represents the
time it takes for a sensor to reach 90% of its final reading after being subjected to a sudden
("step") change in oxygen concentration.[1][2][3] A lower t90 value signifies a faster and more
responsive sensor, which is essential for tracking dynamic biological or chemical processes.

Performance Comparison of Optical Oxygen
Sensors

The following table summarizes the manufacturer-specified response times for a selection of
optical oxygen sensors. It is important to note that performance can vary based on the
measurement medium (gas or liquid) and the specific sensor configuration.
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Specified
Sensor Model / . Measurement
Manufacturer Response Time )
Type Medium
(t90)
PyroScience FDO2-G2 < 2 seconds (t63) Gas[4]
Fiber-Optic
Minisensor (OXF50- < 0.3 seconds Not Specified
UHS)
2 mm Fiber (No
) ] 8 seconds Gas[5]
Optical Isolation)
2 mm Fiber (No o
30 seconds Liquid[5]

Optical Isolation)

Hamilton

VisiFerm Series

< 30 seconds (for
T98%)

Liquid (Air to N2)[6]

Medical Ventilator

Sensors

< 12 seconds

Gas[7]

SST Sensing

LuminOx Flow-
Through (LOX-02-F)

< 10 seconds

Gas

Ocean Optics

NeoFox Probes

Varies by coating

(seconds to minutes)

Gas & Liquid[8][9]

In-Situ

RDO® Sensor

15 seconds (T95,
decreasing O2)

Liquid[10]

RDO® Sensor

35 seconds (T95,

increasing O2)

Liquid[10]

Note: Some manufacturers specify t63 or t95, which is the time to reach 63% or 95% of the
final value, respectively.

Experimental Protocol: Measuring Sensor Response
Time
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This generalized protocol allows for the standardized measurement of the t90 response time
for optical oxygen sensors in both gas and liquid phases, based on principles from ISO and
ASTM standards.[11][12][13]

Required Apparatus

o Optical oxygen sensor and its corresponding meter/readout device.

Temperature-controlled flow-through cell or a sealed test chamber.

Two-channel mass flow controller.

Certified gas cylinders: Pure Nitrogen (N2) and Compressed Air (20.9% O2).

For liquid phase: A sealed, stirred vessel with ports for the sensor and gas lines.

Data acquisition software capable of high-frequency logging (e.g., 210 Hz).

Pt100 temperature probe for accurate temperature compensation.

Experimental Workflow Diagram
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Workflow for t90 Response Time Measurement

1. System Setup

Gnstall sensor in flow cell/vesseD

\ 4

(Connect gas lines via mass flow conlroller)

\ 4

(Sel constant temperature and flow rate)
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\ 4
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\ 4
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\ 4
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\ 4
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Caption: Generalized workflow for determining sensor t90 response time.
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Step-by-Step Procedure

System Assembly: Install the optical oxygen sensor into the flow-through cell (for gas) or the
sealed vessel (for liquid). Connect the gas lines from the N2 and air cylinders to the mass
flow controller, with the outlet directed into the cell/vessel.

Equilibration: Set the desired temperature and allow the entire system, including the sensor,
to thermally equilibrate.

Establish Baseline (0% O2): Begin flowing pure nitrogen at a fixed rate (e.g., 200 mL/min)
through the system. Continue until the sensor provides a stable, minimum oxygen reading.

Log Baseline: Start recording the sensor's output at a high frequency.

Induce Step Change (0% - 20.9% O2): Using the mass flow controller, abruptly switch the
gas source from 100% N2z to 100% compressed air, maintaining the same total flow rate.

Log Response: Continue logging the data until the sensor reading stabilizes at the new,
higher oxygen level.

Return to Baseline (20.9% — 0% O3z): Abruptly switch the gas flow back to pure nitrogen.
Log Recovery: Continue logging until the sensor reading returns to the initial stable baseline.

Replicate: Repeat steps 3-8 for a minimum of three cycles to ensure the results are
reproducible.

Data Analysis and Calculation

From the logged data, determine the average stable baseline reading (S_initial) and the
average stable final reading (S_final) for each step change.

Calculate the 90% response value (S_90) using the formula: S_90 = S_initial + 0.9 * (S_final
- S_initial)

Identify the time point (t_step) when the gas was switched.
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« |dentify the time point (t_90) at which the sensor's reading crosses the calculated S_90
value.

e The response time is calculated as: t90 =t_90 - t_step.

» Calculate the average t90 value from all replicate cycles for both the increasing and
decreasing oxygen steps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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